Cas no 823188-59-6 ((propan-2-yl)({2-(trifluoromethoxy)phenylmethyl})amine)

• Product Name: (propan-2-yl)({2-(trifluoromethoxy)phenylmethyl})amine
• CAS No: 823188-59-6
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 695211
• PubChem ID: 28425126
• Update Time: 2025-09-27

(propan-2-yl)({2-(trifluoromethoxy)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1-methylethyl)-2-(trifluoromethoxy)-
• N-[[2-(trifluoromethoxy)phenyl]methyl]propan-2-amine
• (propan-2-yl)({2-(trifluoromethoxy)phenylmethyl})amine
• N-{[2-(Trifluoromethoxy)phenyl]methyl}propan-2-amine
• SCHEMBL15979344
• F1967-9548
• AKOS000228460
• (propan-2-yl)({[2-(trifluoromethoxy)phenyl]methyl})amine
• DTXSID50651440
• 823188-59-6
• isopropyl-(2-trifluoromethoxy-benzyl)-amine
• A1-05271

• Inchi： 1S/C11H14F3NO/c1-8(2)15-7-9-5-3-4-6-10(9)16-11(12,13)14/h3-6,8,15H,7H2,1-2H3
• InChI Key： IIYCQPPYUYMSCH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CNC(C)C)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.1±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 215.4±35.0 °C at 760 mmHg
• Flash Point: 84.1±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

(propan-2-yl)({2-(trifluoromethoxy)phenylmethyl})amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)